Cas no 82884-95-5 (2,2-DIMETHYL-5-BROMOPENTANOIC ACID)

• Product Name: 2,2-DIMETHYL-5-BROMOPENTANOIC ACID
• CAS No: 82884-95-5
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 681141
• PubChem ID: 15917961
• Update Time: 2025-06-14

2,2-DIMETHYL-5-BROMOPENTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-bromo-2,2-dimethyl-
• 5-bromo-2,2-dimethylpentanoic acid
• 2,2-DIMETHYL-5-BROMOPENTANOIC ACID
• 82884-95-5
• SCHEMBL2273062
• DTXSID80579542

• Inchi： 1S/C7H13BrO2/c1-7(2,6(9)10)4-3-5-8/h3-5H2,1-2H3,(H,9,10)
• InChI Key： KZAMQAAMEOXHBU-UHFFFAOYSA-N
• SMILES： BrCCCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 208.00989g/mol
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2,2-DIMETHYL-5-BROMOPENTANOIC ACID

Comprehensive Overview of 2,2-DIMETHYL-5-BROMOPENTANOIC ACID (CAS No. 82884-95-5): Properties, Applications, and Industry Insights

2,2-DIMETHYL-5-BROMOPENTANOIC ACID (CAS No. 82884-95-5) is a specialized brominated carboxylic acid derivative that has garnered significant attention in pharmaceutical and fine chemical synthesis. Characterized by its unique branched alkyl chain and reactive bromine substituent, this compound serves as a versatile intermediate in organic transformations. Its molecular structure, C7H13BrO2, combines steric hindrance from the dimethyl group with the electrophilic reactivity of the bromine atom, making it valuable for constructing complex molecular architectures.

Recent trends in green chemistry and sustainable synthesis have amplified interest in 2,2-DIMETHYL-5-BROMOPENTANOIC ACID due to its role in atom-efficient reactions. Researchers frequently search for "brominated building blocks for drug discovery" or "eco-friendly bromination methods," reflecting the demand for environmentally benign alternatives. The compound’s compatibility with catalytic cross-coupling (e.g., Suzuki or Heck reactions) aligns with industry shifts toward transition-metal-catalyzed processes, a hot topic in medicinal chemistry forums.

In pharmaceutical applications, CAS 82884-95-5 is pivotal for introducing quaternary carbon centers—a structural motif prevalent in bioactive molecules. Its sterically hindered carboxyl group enables selective derivatization, addressing challenges in chiral synthesis. Discussions on platforms like ResearchGate often highlight its utility in "peptide modification" or "prodrug design," underscoring its relevance in targeted drug delivery systems.

From a commercial perspective, suppliers emphasize high-purity 2,2-DIMETHYL-5-BROMOPENTANOIC ACID to meet stringent GMP standards. Analytical techniques such as HPLC and NMR are critical for quality control, as evidenced by frequent searches for "spectroscopic data for bromo acids." The compound’s stability under inert atmospheres and compatibility with anhydrous reaction conditions further enhance its industrial appeal.

Emerging studies explore its potential in material science, particularly for synthesizing functionalized polymers. The bromine moiety facilitates post-polymerization modifications, a technique gaining traction in "smart material development"—a trending keyword in ACS Publications and ScienceDirect databases. This dual applicability in life sciences and advanced materials positions 82884-95-5 as a cross-disciplinary asset.

Regulatory compliance remains a key consideration. While not classified as hazardous, proper handling of brominated compounds requires adherence to REACH and OSHA guidelines. FAQs like "safe storage of bromo-pentanoic acids" reflect user concerns, necessitating clear documentation on material safety data sheets (MSDS).

In summary, 2,2-DIMETHYL-5-BROMOPENTANOIC ACID exemplifies the synergy between structural complexity and functional adaptability. Its integration into high-value chemical workflows and alignment with sustainability goals ensure its prominence in contemporary research and industrial applications.